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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935

Essential Safety and Handling Guide for SDZ
224-015

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the safe
handling, use, and disposal of the caspase-1 inhibitor, SDZ 224-015.

This document provides crucial safety and logistical information for the handling and disposal
of SDZ 224-015, a potent, orally active inhibitor of interleukin-1 beta (IL-1(3) converting enzyme
(ICE), also known as caspase-1. Adherence to these guidelines is essential to ensure a safe
laboratory environment and the integrity of your research.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for SDZ 224-015 is
provided below for easy reference.
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Property Value Reference

ethyl (5S,8S,11S)-11-(2-((2,6-

dichlorobenzoyl)oxy)acetyl)-5-
Chemical Name isopropyl-8-methyl-3,6,9-trioxo-  [1]

1-phenyl-2-oxa-4,7,10-

triazatridecan-13-oate

CAS Number 161511-45-1 [2]
Molecular Formula C30H35CI2N309 [2]
Molecular Weight 652.52 g/mol [2]
Appearance White to off-white solid [3]
Solubility DMSO: 100 mg/mL (153.25 2]

mM)

Store at -20°C. Stock solutions
Storage can be stored at -20°C for [2]

several months.

Purity >98% (HPLC) [3]

Operational Plan: Personal Protective Equipment
(PPE)

Given the hazardous nature of SDZ 224-015 as a dichlorobenzoyl compound, a
comprehensive PPE strategy is mandatory to prevent exposure. The following PPE should be
worn at all times when handling the compound.[4][5]
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PPE Category Specifications and Procedures

Wear chemical-resistant gloves. Nitrile gloves
are a suitable option for handling solid
chemicals and for short-term protection against
a range of substances.[6] For prolonged

Hand Protection handling or when working with solutions,
consider double-gloving or using gloves with
greater chemical resistance. Always inspect
gloves for tears or punctures before use and

wash hands thoroughly after removal.[7]

Chemical safety goggles or safety glasses with
side shields meeting ANSI Z87.1 standards are
Eye and Face Protection required.[6] When there is a risk of splashing, a
face shield should be worn in addition to safety

glasses or goggles.[6]

A lab coat must be worn and fully buttoned. For
procedures with a higher risk of contamination,

Skin and Body Protection consider a chemical-resistant apron or coveralls.
[5] Closed-toe shoes are mandatory in the
laboratory.[8]

Work with solid SDZ 224-015 should be
conducted in a certified chemical fume hood to
avoid inhalation of dust. If a fume hood is not
) ) available or if there is a risk of aerosol

Respiratory Protection ) ]
generation, a respirator may be necessary.
Consult with your institution's environmental
health and safety (EHS) department for a

respirator use evaluation.[6]

Experimental Protocol: Caspase-1 Inhibition Assay

SDZ 224-015 is a known inhibitor of caspase-1. The following is a representative protocol for a
caspase-1 inhibitor screening assay, which can be adapted for use with SDZ 224-015.
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Objective: To determine the inhibitory activity of SDZ 224-015 on recombinant human caspase-
1.

Materials:

Recombinant human caspase-1 enzyme
o Caspase-1 substrate (e.g., Ac-YVAD-AFC)

o Assay buffer (e.g., 50mM HEPES pH 7.5, 50mM KCI, 200mM NacCl, 10mM DTT, 0.1%
CHAPS)

e SDZ 224-015 stock solution (dissolved in DMSO)
o 96-well or 384-well black plates
¢ Fluorescence plate reader
Procedure:
e Prepare Reagents:
o Dilute the recombinant caspase-1 enzyme to the desired concentration in assay buffer.

o Prepare a serial dilution of SDZ 224-015 in assay buffer from the DMSO stock solution.
Ensure the final DMSO concentration in the assay is low (typically <1%) to avoid solvent
effects.

o Prepare the caspase-1 substrate solution in assay buffer.
o Assay Setup:
o Add the diluted caspase-1 enzyme to the wells of the microplate.

o Add the various concentrations of SDZ 224-015 or vehicle control (DMSO in assay buffer)
to the respective wells.
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o Include wells with enzyme and vehicle (100% activity control) and wells with buffer only
(background control).

Incubation:

o Incubate the plate at room temperature for a predetermined time (e.g., 10-15 minutes) to
allow the inhibitor to interact with the enzyme.[9]

Initiate Reaction:

o Add the caspase-1 substrate to all wells to start the enzymatic reaction.

Measurement:

o Immediately measure the fluorescence at an excitation wavelength of 400 nm and an
emission wavelength of 505 nm.[9] Kinetic readings over a period of time (e.g., 30-60
minutes) are recommended to determine the initial reaction velocity.

Data Analysis:
o Subtract the background fluorescence from all readings.

o Calculate the percentage of inhibition for each concentration of SDZ 224-015 relative to
the 100% activity control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the IC50 value.

Disposal Plan

As a halogenated organic compound, SDZ 224-015 and all contaminated materials must be
disposed of as hazardous waste. Do not dispose of this chemical down the drain or in the
regular trash.[10][11]

Step-by-Step Disposal Procedure:

» Waste Segregation:
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o Collect all waste containing SDZ 224-015 (solid compound, solutions, contaminated
consumables) in a dedicated, clearly labeled hazardous waste container.[10][12]

o The container should be labeled as "Halogenated Organic Waste" and list "SDZ 224-015"
as a constituent.[11][12]

o Keep halogenated waste separate from non-halogenated waste to facilitate proper
disposal and minimize costs.[10][13][14]

o Container Management:
o Use a chemically compatible, leak-proof container with a secure screw-top cap.[14]
o Keep the waste container closed except when adding waste.[10]

o Store the waste container in a designated satellite accumulation area, within secondary
containment.[10]

e Disposal of Contaminated Materials:

o All disposable items that have come into contact with SDZ 224-015, such as gloves,
pipette tips, and paper towels, must be placed in the designated halogenated organic
waste container.

» Final Disposal:

o Once the waste container is full, arrange for pickup and disposal through your institution's
EHS department or a licensed hazardous waste disposal company.

Signaling Pathway Visualization

SDZ 224-015 inhibits caspase-1, a key enzyme in the inflammasome signaling pathway, which
leads to the maturation and release of pro-inflammatory cytokines IL-13 and IL-18.
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Caption: The Inflammasome Signaling Pathway and Inhibition by SDZ 224-015.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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